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Compound of Interest

Compound Name: Dimethylethynyl-silane

Cat. No.: B14762900

Get Quote

Executive Summary

Dimethylethynylsilane (also known as ethynyldimethylsilane) is a highly versatile, bifunctional

organosilicon monomer. Featuring both a reactive silicon-hydride (Si-H) bond and a terminal
alkyne (C=C-H), it serves as a critical building block in advanced materials science, polymer
synthesis, and orthogonal drug development. However, its low molecular weight and dual
reactive sites render it highly flammable, volatile, and moisture-sensitive. This technical guide
synthesizes the safety data sheet (SDS) hazards, physicochemical properties, and self-
validating experimental workflows required to safely and effectively harness this compound in
laboratory settings.

Chemical Identity & Physicochemical Properties

Understanding the physical properties of dimethylethynylsilane is critical for predicting its
behavior during vacuum transfers and temperature-controlled reactions.
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Property Value /| Description

Chemical Name Dimethylethynylsilane (Ethynyldimethylsilane)
CAS Number 1777-04-4

Molecular Formula CaHsSi

Molecular Weight 84.19 g/mol

Appearance Colorless, volatile liquid

Boiling Point ~45-46 °C

Density ~0.74 g/mL at 25 °C

Solubilit Miscible in toluene, THF, and non-polar
olubility . . _
organics; reactive with water

Hazard Identification & Safety Data (SDS Core)

As detailed in the 1[1], dimethylethynylsilane presents significant acute physical and health
hazards.

Core GHS Classifications & Causality
o Flammable Liquid (Category 2):

o Causality: The compound's low molecular weight and weak intermolecular forces result in
a high vapor pressure and a flash point well below 0 °C. Vapors are heavier than air and
can easily travel to ignition sources, causing flash fires.

e Substance Reactive with Water (Evolves Flammable Gas):

o Causality: The Si-H bond is inherently hydridic. In the presence of protic solvents (water,
alcohols) and catalyzed by trace acids or bases, it undergoes rapid solvolysis to form
silanols, evolving highly flammable hydrogen gas (Hz) and creating an explosion hazard in
closed systems.

o Skin/Eye Irritation (Category 2/2A) & STOT-SE (Category 3):
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o Causality: The lipophilic nature of the silane allows it to readily penetrate and defat the
lipid bilayer of the skin and mucous membranes, causing acute irritation and respiratory
discomfort upon inhalation.

Mechanistic Applications & Orthogonal Reactivity

The true value of dimethylethynylsilane lies in its orthogonal reactivity. The two functional
groups can be addressed independently without cross-interference, making it a powerful tool
for complex molecular assembly.

» Si-H Functionalization: The hydridic silicon-hydrogen bond readily participates in transition-
metal-catalyzed hydrosilylation of alkenes (using Speier's or Karstedt's catalyst) or
dehydrogenative coupling.

e C=C-H Functionalization: The terminal alkyne is primed for copper-catalyzed azide-alkyne
cycloaddition (CUAAC "Click" chemistry) or palladium-catalyzed Sonogashira cross-coupling.

e Advanced Polymerization: The monomer is widely utilized in the synthesis of
poly(ethynyldimethylsilane-co-dimethylsiloxanes) as reported in the 2[2], and serves as a
critical end-capping agent in the ring-opening polymerization of cyclosiloxanes as noted
by3][3].
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Orthogonal reactivity pathways of Dimethylethynylsilane in organic synthesis.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and safety, the following protocols are designed as self-validating
systems. Every step includes a mechanistic rationale (causality) and a built-in verification
check.

Protocol 1: Moisture-Free Schlenk Line Transfer

Because of its volatility and moisture sensitivity, dimethylethynylsilane must be handled using
rigorous air-free techniques.

¢ Glassware Preparation: Flame-dry a Schlenk flask under high vacuum (< 0.1 Torr) for 5
minutes.
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o Causality: Removes adsorbed surface water from the glass lattice, preventing premature
hydrolysis of the Si-H bond.

o Validation: Close the vacuum valve; a static vacuum level for 60 seconds validates that the
flask is completely sealed and free of micro-leaks.

o Atmosphere Exchange: Backfill the flask with Argon (repeat vacuum/Argon cycle 3 times).

o Causality: Argon is denser than nitrogen and provides a superior inert blanket, preventing
oxidative degradation and moisture ingress.

o Reagent Transfer: Using a gas-tight syringe purged with Argon, transfer the
dimethylethynylsilane.

o Causality: The compound boils at ~45 °C. Rapid, sealed transfer minimizes evaporative
loss and exposure to ambient humidity.

1. Flask Prep 2. Atmosphere 3. Transfer 4. Reaction 5. Quenching
Flame dry & Vacuum Backfill with Ar (x3) Syringe Silane Controlled Temp Slow IPA Addition

Click to download full resolution via product page

Step-by-step Schlenk line workflow for handling moisture-sensitive silanes.

Protocol 2: Pt-Catalyzed Hydrosilylation

e Reaction Setup: Dissolve the target alkene (1.0 equiv) in anhydrous toluene under Argon.
Cool the mixture to 0 °C using an ice bath.

o Causality: Exothermic hydrosilylation reactions can run away; cooling manages the heat of
reaction and prevents the highly volatile silane from boiling off before reacting.

o Catalyst Addition: Add Karstedt's catalyst (0.1 mol% Pt) followed by dropwise addition of
dimethylethynylsilane (1.1 equiv).

o Causality: Adding the silane last ensures the Pt catalyst is pre-coordinated with the alkene,
reducing competitive silane dehydrogenative homocoupling.
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» Reaction Validation: Monitor the reaction via FT-IR spectroscopy.

o Validation: The complete disappearance of the characteristic Si-H stretching frequency at
~2100-2200 cm~! validates the total consumption of the silane, ensuring no reactive
hydride remains.

e Quenching: Slowly add a 1:1 mixture of Isopropanol (IPA) and Toluene at O °C.

o Causality: IPA provides a sterically hindered, mild protic source to safely decompose any
trace unreacted Si-H bonds, releasing Hz gas slowly rather than explosively (as water
might).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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